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Cat. No.: B1680140 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(RS)-AMPA is a synthetic agonist for the α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic

acid (AMPA) receptor, a key mediator of fast excitatory synaptic transmission in the central

nervous system.[1][2] In acute brain slice electrophysiology, (RS)-AMPA is a valuable

pharmacological tool to selectively activate AMPA receptors, enabling the study of their

function, pharmacology, and role in synaptic plasticity.[1][3] These application notes provide

detailed protocols and quantitative data for the use of (RS)-AMPA in this experimental context.
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Parameter Value
Brain
Region/Cell
Type

Remarks Source

Typical

Concentration

Range

1 - 100 µM General

The specific

concentration

should be

optimized for the

experimental

paradigm.

[4]

Example

Working

Concentration

10 µM

Rat Hippocampal

CA1 Pyramidal

Neurons

Induced a large

depolarizing

current that was

blocked by the

AMPA receptor

antagonist NBQX

(20 µM).

[4]

EC50 11 µM N/A

Prototypic value

for AMPA

receptor

agonism.

[4]

Table 2: Solutions for Acute Brain Slice Electrophysiology
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Solution Type Component
Concentration
(mM)

Source

NMDG-HEPES aCSF

(Cutting Solution)
NMDG 92 [5][6]

KCl 2.5 [5][6]

NaH2PO4 1.25 [5][6]

NaHCO3 30 [5][6]

HEPES 20 [5][6]

Glucose 25 [5][6]

Thiourea 2 [5][6]

Na-ascorbate 5 [5][6]

Na-pyruvate 3 [5][6]

CaCl2·2H2O 0.5 [5][6]

MgSO4·7H2O 10 [5][6]

HEPES aCSF

(Holding Solution)
NaCl 92 [6]

KCl 2.5 [6]

NaH2PO4 1.25 [6]

NaHCO3 30 [6]

HEPES 20 [6]

Glucose 25 [6]

Thiourea 2 [6]

Na-ascorbate 5 [6]

Na-pyruvate 3 [6]

CaCl2·2H2O 2 [6]
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MgSO4·7H2O 2 [6]

Recording aCSF NaCl 124 [6][7]

KCl 2.5 [6][8]

NaH2PO4 1.25 [6][7][8]

NaHCO3 24-26 [6][7][8]

Glucose 10-12.5 [6][7][8]

CaCl2 2 [6][7][8]

MgSO4 1-2 [6][7][8]

Internal Solution

(Patch Pipette)
K-Gluconate 135-145 [8][9]

KCl 4 [8]

NaCl 2 [8]

HEPES 10 [8][9]

EGTA 0.4-1 [8][9]

Mg-ATP 2-4 [8][9]

Na-GTP 0.3 [8][9]

MgCl2 2 [9]

Note: All aCSF solutions must be continuously bubbled with carbogen (95% O2 / 5% CO2) to

maintain pH and oxygenation.[5][6][9] The pH of all solutions should be adjusted to 7.3-7.4 and

the osmolality to 300-310 mOsm/kg.[5][9]

Experimental Protocols
This protocol is adapted from the NMDG protective recovery method, which has been shown to

enhance neuronal preservation.[5][6]

Preparation of Solutions: Prepare NMDG-HEPES aCSF, HEPES holding aCSF, and

recording aCSF as detailed in Table 2. Chill the NMDG-HEPES aCSF on ice and
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continuously bubble all solutions with carbogen for at least 10 minutes prior to use.[5][6]

Anesthesia and Perfusion: Deeply anesthetize the animal (e.g., mouse or rat) following

approved institutional guidelines. Perform a transcardial perfusion with ice-cold,

carbogenated NMDG-HEPES aCSF.[9]

Brain Extraction and Slicing: Rapidly dissect the brain and immerse it in ice-cold NMDG-

HEPES aCSF.[10] Mount the desired brain region on a vibratome stage and cut slices

(typically 300-400 µm thick) in the slicing chamber filled with ice-cold, carbogenated NMDG-

HEPES aCSF.[7][8]

Recovery: Transfer the slices to a recovery chamber containing NMDG-HEPES aCSF

heated to 32-34°C for a brief period (e.g., 10-15 minutes).[5][6]

Incubation: After the initial recovery, transfer the slices to a holding chamber containing

HEPES aCSF at room temperature and allow them to incubate for at least 1 hour before

recording.[6]

Slice Transfer: Transfer a single brain slice to the recording chamber of an upright

microscope continuously perfused with carbogenated recording aCSF at a rate of 2-3

ml/min. Maintain the temperature at 32-34°C.[8]

Neuron Identification: Identify the target neuron using differential interference contrast (DIC)

optics.

Patch Pipette and Seal Formation: Pull patch pipettes from borosilicate glass capillaries to a

resistance of 3-6 MΩ when filled with the internal solution (Table 2). Approach the target

neuron with the patch pipette while applying positive pressure. Once in proximity, release the

positive pressure to form a GΩ seal.

Whole-Cell Configuration: Apply gentle suction to rupture the cell membrane and establish

the whole-cell configuration.

Data Acquisition: In voltage-clamp mode, hold the neuron at a membrane potential of -70 mV

to primarily record AMPA receptor-mediated currents and minimize the contribution of NMDA

receptors, which are typically blocked by Mg2+ at hyperpolarized potentials.[3][11]
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(RS)-AMPA Application: Prepare a stock solution of (RS)-AMPA in water or a suitable

solvent.[2][12] Dilute to the final desired concentration (e.g., 10 µM) in the recording aCSF.

Apply (RS)-AMPA to the slice via the perfusion system.

Recording and Analysis: Record the induced inward current. The peak amplitude and decay

kinetics of the current can be analyzed to characterize the AMPA receptor response. To

confirm the specificity of the response, co-apply an AMPA receptor antagonist like NBQX or

CNQX.[4][11]
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Caption: AMPA Receptor Signaling Pathway Activation by (RS)-AMPA.
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Caption: Experimental Workflow for (RS)-AMPA Application in Acute Brain Slices.
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Caption: Logical Relationship of Pharmacological Agents and Electrophysiological Outcome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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